(1-ethyl-1H-pyrazol-5-yl)methanol

• IUPAC Name: (2-ethylpyrazol-3-yl)methanol
• InChI: InChI=1S/C6H10N2O/c1-2-8-6(5-9)3-4-7-8/h3-4,9H,2,5H2,1H3
• InChI Key: XGSHTTWILBTVCJ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC=N1)CO
• Molecular Formula: C6H10N2O
• Molecular Weight: 126.16 g/mol

Description

“(1-ethyl-1H-pyrazol-5-yl)methanol” is a chemical compound with the molecular formula C6H10N2O. It has a molecular weight of 126.16. The compound is typically in liquid form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C6H10N2O/c1-2-8-6(5-9)3-4-7-8/h3-4,9H,2,5H2,1H3. This code provides a specific description of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a liquid at room temperature. It has a molecular weight of 126.16.

Scientific Research Applications

Antimicrobial and Anticancer Agents

A study by Hafez, El-Gazzar, and Al-Hussain (2016) synthesized compounds derived from ethyl 4-amino-3-(4-chlorophenyl)-pyrazol-5-carboxylate, which showed significant antimicrobial and anticancer activities. Among these, certain compounds exhibited higher anticancer activity than the reference drug doxorubicin, indicating their potential as therapeutic agents (Hafez, El-Gazzar, & Al-Hussain, 2016).

Synthesis of α-Amino Esters

Mabrouk et al. (2020) focused on the synthesis of pyrazolyl α-amino esters derivatives. This research provided an economical synthesis strategy for these products, which can lead to new active biomolecules. The study highlighted the potential of these derivatives in medicinal chemistry (Mabrouk et al., 2020).

Optical Properties in Fluorescent Compounds

Zheng et al. (2011) designed and synthesized fluorescent compounds containing pyrazolo[1,5-a]pyrazin-4(5H)-one moiety. Their study explored the optical properties of these compounds, offering insights into their applications in fluorescence-based technologies (Zheng et al., 2011).

Catecholase Activity Investigations

Mouadili et al. (2013) reported on copper (II) complexes with pyrazole and pyridine-based ligands for catecholase activities. This research is significant in catalysis, particularly in mimicking enzymatic activities (Mouadili et al., 2013).

Synthesis of Pyrazolyl-1,2,3-Triazolyl Methanones

Cao, Quan, and Dong (2008) synthesized novel (3,5-aryl/methyl-1H-pyrazol-1-yl)-(5-arylamino-2H-1,2,3-triazol-4-yl)methanones, which could have applications in the development of new compounds for pharmaceutical or agrochemical purposes (Cao, Quan, & Dong, 2008).

Application in Radiochemistry

Schweifer et al. (2010) worked on the synthesis of bipyridine analogues of metomidate for conjugation with the 99mTc(I)-tricarbonyl complex, demonstrating the potential of these compounds in radiochemistry and medical imaging (Schweifer et al., 2010).

Pyrazole Alkaloids in Watermelon Seeds

Kikuchi et al. (2015) isolated novel pyrazole alkaloids from watermelon seeds, contributing to the understanding of natural products chemistry and potential pharmacological activities (Kikuchi et al., 2015).

Ultrasound-Promoted Synthesis

Trilleras et al. (2013) demonstrated the synthesis of dihydropyrazole derivatives under sonication conditions, offering a more efficient and eco-friendly method in organic synthesis (Trilleras et al., 2013).

Synthesis routes and methods

Procedure details

To a solution of sodium borohydride (686 mg, 18.1 mmol) in methanol (40 mL) was added a solution of 1-ethyl-1H-pyrazole-5-carbaldehyde (1.5 g, 12.1 mmol) in methanol (10 mL) at 0° C. The mixture was stirred for 2.5 hours at room temperature. The solvent was evaporated, water was added, and the mixture was extracted 3 times with ethyl acetate. The combined organic phases were washed with brine and dried over sodium sulfate. After evaporation of solvent, (1-ethyl-1H-pyrazol-5-yl)methanol was obtained as a colorless oil (1.07 g, 70% yield) and used in the next step without further purification; 1H NMR (400 MHz, DMSO-d6): δ 1.31 (t, J=7.2 Hz, 3H), 4.10 (q, J=7.2 Hz, 2H), 4.49 (d, J=5.5 Hz, 2H), 5.25 (t, J=5.5 Hz, 1H), 6.12 (d, J=1.5 Hz, 1H), 7.31 (d, J=1.5 Hz, 1H).